Cas no 64198-19-2 (Cyclohexanepropanenitrile, α-methyl-)

• Product Name: Cyclohexanepropanenitrile, α-methyl-
• CAS No: 64198-19-2
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 424753
• PubChem ID: 10606926
• Update Time: 2024-03-01

Cyclohexanepropanenitrile, α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanenitrile, a-methyl-
• Cyclohexanepropanenitrile, α-methyl-
• 3-cyclohexyl-2-methylpropanenitrile

• Inchi： 1S/C10H17N/c1-9(8-11)7-10-5-3-2-4-6-10/h9-10H,2-7H2,1H3
• InChI Key： PGMXHQLOLBKPOO-UHFFFAOYSA-N
• SMILES： N#CC(C)CC1CCCCC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles